Cas no 304889-74-5 ((5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 304889-74-5
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5767278
• PubChem ID: 1106667
• Update Time: 2025-11-06

(5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• F1327-0103
• (5E)-5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• STK864552
• AKOS005609761
• (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-1,3-thiazol-4(5H)-one
• 304889-74-5
• (E)-5-((5-(3-nitrophenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one
• (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 5-[[5-(3-nitrophenyl)-2-furanyl]methylene]-2-(1-piperidinyl)-

• Inchi： 1S/C19H17N3O4S/c23-18-17(27-19(20-18)21-9-2-1-3-10-21)12-15-7-8-16(26-15)13-5-4-6-14(11-13)22(24)25/h4-8,11-12H,1-3,9-10H2/b17-12+
• InChI Key： KWSXAQPNOODHNO-SFQUDFHCSA-N
• SMILES： S1/C(=C/C2=CC=C(C3C=CC=C(C=3)[N+](=O)[O-])O2)/C(N=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 568.4±60.0 °C(Predicted)
• pka: -0.55±0.20(Predicted)

Additional information on (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

Research Brief on (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-74-5)

The compound (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its structure, featuring a nitrophenyl-furan moiety conjugated with a thiazol-4-one ring, suggests strong binding affinity to target proteins, as evidenced by molecular docking simulations and in vitro assays. Researchers have also explored its pharmacokinetic properties, revealing moderate bioavailability and metabolic stability in preclinical models.

One of the most promising applications of 304889-74-5 lies in its anti-proliferative effects against certain cancer cell lines. A 2023 study demonstrated that the compound induces apoptosis in colorectal cancer cells via the mitochondrial pathway, with IC50 values in the low micromolar range. Additionally, its ability to modulate reactive oxygen species (ROS) levels has sparked interest in its potential as an adjunct therapy for oxidative stress-related diseases.

Despite these advances, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications to the piperidin-1-yl and furan-2-yl groups that could enhance specificity. Furthermore, computational modeling suggests that derivatization of the nitro group may improve solubility without compromising activity.

In conclusion, (5E)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one represents a promising scaffold for further drug development. Future research should prioritize in vivo validation of its therapeutic potential and the exploration of novel synthetic routes to facilitate large-scale production. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this intriguing molecule.